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Foreword: Understanding the Quinoline Scaffold
The quinoline ring system is a privileged scaffold in medicinal chemistry and materials science,

forming the core of numerous natural products and synthetic compounds with significant

biological activity.[1][2][3] Within this class, 8-hydroxyquinolines are particularly noteworthy for

their potent metal-chelating properties, a characteristic that underpins their diverse

applications, from antiseptic agents to components in organic light-emitting diodes (OLEDs).[4]

[5] This guide focuses on a specific, synthetically valuable derivative: 2-Chloroquinolin-8-ol.
The introduction of a chlorine atom at the 2-position significantly modulates the electronic

properties and reactivity of the quinoline core, making it a versatile intermediate for the

synthesis of more complex molecules with potential therapeutic applications.[2] This document

serves as a comprehensive technical resource, detailing the core physicochemical properties of
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2-Chloroquinolin-8-ol, the experimental rationale for their determination, and their implications

for research and development.

Core Molecular and Physical Properties
A foundational understanding of a compound begins with its fundamental properties. These

values are critical for everything from reaction stoichiometry and solvent selection to predicting

physiological absorption and distribution. The key physicochemical data for 2-Chloroquinolin-
8-ol are summarized below.

Property Value Source(s)

IUPAC Name 2-chloroquinolin-8-ol PubChem[6]

CAS Number 31568-91-9 Echemi, PubChem[6][7]

Molecular Formula C₉H₆ClNO PubChem[6]

Molecular Weight 179.60 g/mol PubChem[6]

Appearance Pale yellow solid ChemicalBook[8]

Melting Point 63-64 °C Echemi, ChemicalBook[7][9]

Boiling Point
342.1 °C at 760 mmHg

(Predicted)
Echemi, ChemicalBook[7][9]

Density ~1.41 g/cm³ (Predicted) Echemi, ChemicalBook[7][9]

InChIKey
HNUFDBQIXGQAEX-

UHFFFAOYSA-N
PubChem[6]

SMILES
C1=CC2=C(C(=C1)O)N=C(C=

C2)Cl
PubChem[6]

Structural Elucidation and Spectroscopic Profile
Confirming the identity and purity of a compound is the most critical step in any research

workflow. Spectroscopic methods provide a detailed fingerprint of the molecular structure.

Molecular Structure
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The structure of 2-Chloroquinolin-8-ol, featuring a quinoline ring system substituted with a

hydroxyl group at position 8 and a chlorine atom at position 2, is the primary determinant of its

chemical behavior.

Caption: Chemical structure of 2-Chloroquinolin-8-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful technique for elucidating the carbon-hydrogen framework of an

organic molecule.[10] The electron-withdrawing nature of the chlorine atom at C2 and the

nitrogen at N1, combined with the electron-donating hydroxyl group at C8, creates a distinct

and predictable pattern of chemical shifts for the aromatic protons.

¹H NMR: The spectrum is expected to show five distinct signals in the aromatic region

(typically 6.5-8.5 ppm). The protons on the carbocyclic ring (H5, H6, H7) will be influenced by

the hydroxyl group, while the protons on the heterocyclic ring (H3, H4) will be deshielded by

the adjacent nitrogen and chlorine atoms.

¹³C NMR: Nine carbon signals are expected. The C2 and C8 carbons, directly attached to the

electronegative chlorine and oxygen atoms, will be significantly shifted downfield.

Sample Preparation: Accurately weigh 5-10 mg of 2-Chloroquinolin-8-ol and dissolve it in

approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial.

Transfer: Transfer the solution to a 5 mm NMR tube using a Pasteur pipette. Ensure the final

solution height is adequate for the spectrometer used (typically ~4 cm).

Instrumentation: Acquire ¹H and ¹³C spectra on a 400 MHz (or higher) NMR spectrometer.

Data Acquisition:

For ¹H NMR, a standard single-pulse experiment is sufficient.

For ¹³C NMR, a proton-decoupled experiment (e.g., zgpg30) is used to obtain singlet

peaks for each carbon.

Expert Tip: For unambiguous assignment, 2D NMR experiments such as COSY (proton-

proton correlation) and HSQC (proton-carbon correlation) are highly recommended.
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UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the molecule.

The conjugated π-system of the quinoline ring gives rise to strong absorptions in the UV

region.

Expected Transitions: The spectrum will be dominated by π→π* transitions characteristic of

the aromatic system. The presence of non-bonding electrons on the nitrogen and oxygen

atoms also allows for weaker n→π* transitions.[11]

Solvatochromism and pH Effects: The position of the absorption maximum (λmax) is

sensitive to the solvent environment.[12] Furthermore, the protonation state of the phenolic

hydroxyl group is pH-dependent, leading to significant shifts in the UV-Vis spectrum as the

pH changes. This property is the basis for spectrophotometric pKa determination.

Stock Solution: Prepare a concentrated stock solution of 2-Chloroquinolin-8-ol in a suitable

solvent (e.g., ethanol or methanol).

Working Solution: Dilute the stock solution to a concentration that gives a maximum

absorbance between 0.5 and 1.5 AU (Absorbance Units). This typically corresponds to a

concentration in the low micromolar (µM) range.

Blanking: Use a cuvette filled with the pure solvent to zero the spectrophotometer (set the

baseline).

Measurement: Replace the blank cuvette with the sample cuvette and scan a range from

approximately 200 to 500 nm to record the absorption spectrum.

Solubility and Acidity: The Keys to Application
The solubility and acidity (pKa) of 2-Chloroquinolin-8-ol are paramount properties that dictate

its behavior in biological systems and analytical assays.

Solubility Profile
Aqueous Solubility: Like its parent, 8-hydroxyquinoline, 2-Chloroquinolin-8-ol has limited

solubility in water due to its predominantly hydrophobic aromatic structure.[13][14]
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Organic Solvents: It is generally soluble in polar organic solvents such as ethanol, methanol,

and DMSO.[13]

pH Dependence: The solubility in aqueous media is highly dependent on pH. In basic

solutions (pH > pKa), the phenolic hydroxyl group deprotonates to form the more soluble

phenoxide anion. Conversely, in strongly acidic solutions, the quinoline nitrogen can be

protonated, also increasing solubility.

Equilibration: Add an excess amount of solid 2-Chloroquinolin-8-ol to a known volume of

the solvent of interest (e.g., water, phosphate-buffered saline) in a sealed vial.

Agitation: Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient time

(typically 24-48 hours) to ensure equilibrium is reached.

Separation: Separate the undissolved solid from the saturated solution by centrifugation

followed by filtration through a 0.22 µm filter to remove any remaining particulates.

Quantification: Analyze the concentration of the compound in the clear filtrate using a

calibrated analytical method, such as HPLC or UV-Vis spectroscopy.

Acidity (pKa)
The pKa value quantifies the acidity of the phenolic hydroxyl group. For 8-hydroxyquinoline, the

pKa is approximately 9.9.[4] The electron-withdrawing chloro-substituent at the 2-position is

expected to slightly lower this value, making 2-Chloroquinolin-8-ol a slightly stronger acid

than its parent compound. This pKa is crucial as it determines the pH range over which the

molecule exists in its neutral or anionic form, directly impacting its metal-chelating ability and

biological membrane permeability.
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Physicochemical Characterization Workflow

Pure Compound
(2-Chloroquinolin-8-ol)

Spectroscopic Analysis
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(Solubility, pKa)

Chromatographic Purity
(HPLC)

Data Integration
& Structural Confirmation

Click to download full resolution via product page

Caption: General workflow for physicochemical characterization.

Synthesis and Chemical Reactivity
Understanding the synthesis of 2-Chloroquinolin-8-ol provides insight into potential impurities

and its inherent reactivity.

Synthetic Pathway
A common laboratory-scale synthesis involves the chlorination of 2,8-quinolinediol. This

transformation is typically achieved using a chlorinating agent like thionyl chloride (SOCl₂) in

the presence of a catalyst such as N,N-dimethylformamide (DMF).[8] The reaction proceeds by

converting the hydroxyl group at the 2-position into a chloro group while leaving the more

sterically hindered and less reactive phenolic hydroxyl at the 8-position intact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benchchem.com [benchchem.com]

2. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1361850/docs?utm_src=pdf-body-img#physicochemical-properties-of-2-chloroquinolin-8-ol
https://www.benchchem.com/product/b1361850?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_of_2_Chloro_N_quinolin_5_yl_benzamide_Derivatives_in_Drug_Discovery_A_Focus_on_Anticancer_Properties.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/the-crucial-role-of-2-chloroquinoline-in-modern-pharmaceutical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Vibrational spectroscopy, quantum computational and molecular docking studies on 2-
chloroquinoline-3-carboxaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

4. 8-Hydroxyquinoline - Wikipedia [en.wikipedia.org]

5. scispace.com [scispace.com]

6. 2-Chloroquinolin-8-ol | C9H6ClNO | CID 274878 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. echemi.com [echemi.com]

8. 2-chloroquinolin-8-ol synthesis - chemicalbook [chemicalbook.com]

9. 2-chloroquinolin-8-ol CAS#: 31568-91-9 [chemicalbook.com]

10. benchchem.com [benchchem.com]

11. masterorganicchemistry.com [masterorganicchemistry.com]

12. researchgate.net [researchgate.net]

13. solubilityofthings.com [solubilityofthings.com]

14. solubilityofthings.com [solubilityofthings.com]

To cite this document: BenchChem. [physicochemical properties of 2-Chloroquinolin-8-ol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361850/docs#physicochemical-properties-of-2-
chloroquinolin-8-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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